Cas no 637-01-4 (TMPD dihydrochloride)

TMPD dihydrochloride (N,N,N',N'-Tetramethyl-p-phenylenediamine dihydrochloride) is a redox-active compound widely used as an electron transfer mediator in biochemical and electrochemical applications. Its key advantages include high solubility in aqueous solutions, stability under physiological conditions, and a well-defined redox potential, making it suitable for studying electron transport chains and enzymatic reactions. The dihydrochloride form enhances handling and storage convenience due to its crystalline solid state. TMPD dihydrochloride is particularly valuable in assays involving cytochrome c oxidase and other oxidoreductases, where it facilitates efficient electron shuttling. Its consistent performance and reliability have established it as a standard reagent in research and diagnostic applications.

TMPD dihydrochloride structure

Product Name:TMPD dihydrochloride

CAS No:637-01-4

MF:C₁₀H₁₈Cl₂N₂

MW:237.169320583344

MDL:MFCD00012482

CID:39345

PubChem ID:24888749

Update Time:2025-06-07

TMPD dihydrochloride Chemical and Physical Properties

Names and Identifiers

- N,N,N',N'-tetramethyl-p-phenylenediamine dihydrochloride
- N,N,N'
- 1,4-Benzenediamine,N,N,N’,N’-tetramethyl-,dihydrochloride
- 4-benzenediamine,n,n,n’,n’-tetramethyl-dihydrochloride
- n,n,ni,ni-tetramethyl-p-phenylenediaminedihydrochloride
- p-phenylenediamine,n,n,n’,n’,tetramethyl-,dihydrochloride
- N,N,N',N'-TETRAMETHYL-1,4-BENZENEDIAMINE, DIHYDROCHLORIDE
- N,N,N',N'-TETRAMETHYL-1,4-PHENYLENEDIAMINE DIHYDROCHLORIDE
- N,N,N',N'-TETRAMETHYL-1,4-PHENYLENEDIAMMONIUM DICHLORIDE
- N,N,N',N'-TETRAMETHYL-P-PHENYLENEDIAMINE 2HCL
- (N,N,N',N')-Tetramethyl-P-phenylenediamine dihydrochloride (TMPD)
- 1-N,1-N,4-N,4-N-tetramethylbenzene-1,4-diamine,dihydrochloride
- N,N,N',N'-Tetramethyl-p-phenylenediamine dihydrochloride(TMPD)
- TMPD (hydrochloride)
- TMPD
- TMPPD
- Wurster's Reagent
- N1,N1,N4,N4-tetramethylbenzene-1,4-diamine dihydrochloride
- Wurster's reagent dihydrochloride
- 66W8HKA51X
- 1,4-Benzenediamine, N,N,N',N'-tetramethyl-, dihydrochloride
- NSC36730
- 1,4-Benzenediamine, N1,N1,N4,N4-tetramethyl-, hydrochloride (1:2)
- 1-N,1-N,4-N,4-N-tetramethylbenzene-1,4-diamine dihydrochloride
- N,N,N',N'-Tetramethyl-p-phenylenedi
- TMPD dihydrochloride
- N,N,N′,N′-Tetramethyl-p-phenylenediamine dihydrochloride(TMPD)
- MDL： MFCD00012482
- Inchi： 1S/C10H16N2.2ClH/c1-11(2)9-5-7-10(8-6-9)12(3)4;;/h5-8H,1-4H3;2*1H
- InChI Key： FBHKTSXMTASXFJ-UHFFFAOYSA-N
- SMILES： Cl.Cl.N(C)(C)C1C=CC(=CC=1)N(C)C
- BRN： 5132096

Computed Properties

Exact Mass: 236.08500
Monoisotopic Mass: 236.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 108
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 6.5

Experimental Properties

Color/Form: White lens powder
Density: 1.1961 (rough estimate)
Melting Point: 222-224 °C (lit.)
Boiling Point: 378.54°C (rough estimate)
Flash Point: 104.9°C
Refractive Index: 1.6400 (estimate)
Solubility: H2O: soluble500mg/10 mL
Water Partition Coefficient: dissolution
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
PSA: 6.48000
LogP: 3.42260
Sensitiveness: Light Sensitive
Solubility: Soluble in water and ethanol, insoluble in ether.

TMPD dihydrochloride Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36-S36/37
FLUKA BRAND F CODES：8
Hazardous Material Identification：
HazardClass：6.1(a)
PackingGroup：II
TSCA：Yes
Packing Group：II
Hazard Level：6.1(a)
Safety Term：6.1(a)
Packing Group：II
Risk Phrases：R20/21/22
Storage Condition：Store in cold storage.

TMPD dihydrochloride Customs Data

HS CODE：29215190
Customs Data：

China Customs Code:
2921519090

Overview:

2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

TMPD dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	87890-5G	TMPD dihydrochloride	637-01-4		5g	¥659.08	2023-10-21
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	87890-25G	TMPD dihydrochloride	637-01-4		25g	¥1394.89	2023-10-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T819055-100g		637-01-4	98%	100g	￥3,432.00	2022-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N35240-5g	TMPD (dihydrochloride)	637-01-4		5g	¥196.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N35240-25g	TMPD (dihydrochloride)	637-01-4		25g	¥676.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N35240-100g	TMPD (dihydrochloride)	637-01-4		100g	¥2656.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N35240-1g	TMPD (dihydrochloride)	637-01-4		1g	¥66.0	2021-09-08
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74364-5g	TMPD (hydrochloride)	637-01-4	98%	5g	￥408.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74364-10g	TMPD (hydrochloride)	637-01-4	98%	10g	￥771.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci74364-25g	TMPD (hydrochloride)	637-01-4	98%	25g	￥1720.00	2022-04-26

TMPD dihydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:637-01-4)N,N,N',N'-Tetramethyl-p-phenylenediamine dihydrochloride

Order Number:1625778;sfd16884

Stock Status:in Stock

Quantity:Company Customization/200kg

Purity:98%/99.9%

Pricing Information Last Updated:Monday, 14 April 2025 21:49

Price ($):discuss personally

Email:sales2@senfeida.com

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:637-01-4)二盐酸四甲基对苯二胺

Order Number:LE1625778

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:29

Price ($):discuss personally

Email:18501500038@163.com

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BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
5. Exciting clusters, what does off-resonance actually mean?†

Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252

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